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Compound of Interest

Compound Name: CH6953755

Cat. No.: B2695209

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH6953755 is a potent and selective inhibitor of YES1 kinase, a member of the SRC family of
non-receptor tyrosine kinases.[1][2] This document provides an in-depth technical guide on the
utilization of CH6953755 as a tool for investigating SRC family kinase signaling, with a
particular focus on YESL. It includes a summary of its in vitro and in vivo activity, detailed
experimental protocols, and visualizations of the relevant signaling pathways and experimental
workflows.
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Parameter Value Reference

YESL1 Kinase (a member of the
Target _ [1]
SRC family)

IC50 1.8 nM 2]

Prevents the
] ] autophosphorylation of YES1
Mechanism of Action S [2]
at Tyr426, thereby inhibiting its

enzymatic activity.

o Inhibits the growth of YES1-
Cellular Activity N _ [2]
amplified cancer cell lines.

Demonstrates selective
_ o antitumor activity in xenograft
In Vivo Activity - [2]
models of YES1-amplified

cancers.

Signaling Pathway

CH6953755 primarily exerts its effects by inhibiting the YES1 kinase, which is a key regulator
of the Hippo signaling pathway effector, Yes-associated protein 1 (YAP1). Inhibition of YES1
leads to a reduction in YAP1 activity, which in turn suppresses the transcription of genes
involved in cell proliferation and survival.[3]
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In Vitro Studies In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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